Cas no 704889-22-5 (1-4-(Trifluoromethyl)phenylprop-2-yn-1-one)

• Product Name: 1-4-(Trifluoromethyl)phenylprop-2-yn-1-one
• CAS No: 704889-22-5
• MF: C₁₀H₅F₃O
• MW: 198.141313314438
• CID: 4657436
• PubChem ID: 17763727
• Update Time: 2025-10-31

1-4-(Trifluoromethyl)phenylprop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(Trifluoromethyl)phenylprop-2-yn-1-one
• EN300-343990
• AKOS034007807
• SCHEMBL12045745
• 1-(4-(Trifluoromethyl)phenyl)prop-2-yn-1-one
• 704889-22-5
• 1-[4-(trifluoromethyl)phenyl]prop-2-yn-1-one
• F84340
• CS-0527613
• Z1763803344
• A1-19463
• QSXRYBNIYICXDZ-UHFFFAOYSA-N

• Inchi： 1S/C10H5F3O/c1-2-9(14)7-3-5-8(6-4-7)10(11,12)13/h1,3-6H
• InChI Key： QSXRYBNIYICXDZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C#C)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 198.02924926g/mol
• Monoisotopic Mass: 198.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-4-(Trifluoromethyl)phenylprop-2-yn-1-one

Introduction to 1-4-(Trifluoromethyl)phenylprop-2-yn-1-one (CAS No. 704889-22-5) in Modern Chemical Biology

1-4-(Trifluoromethyl)phenylprop-2-yn-1-one, identified by the chemical identifier CAS No. 704889-22-5, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic ketone derivative, characterized by its trifluoromethyl substituent and propargyl functionality, has garnered considerable attention due to its versatile structural and functional properties. The trifluoromethyl group, a key feature in many bioactive molecules, enhances lipophilicity and metabolic stability, making it a valuable moiety in drug design. The propargyl group introduces reactivity that can be exploited for further functionalization, opening doors to diverse synthetic pathways.

The compound’s molecular structure, featuring a benzene ring substituted at the 4-position with a trifluoromethyl group and an alkyne-linked carbonyl group, positions it as a promising candidate for exploring novel pharmacophores. In recent years, the integration of fluorinated aromatic compounds into medicinal chemistry has been extensively studied, owing to their ability to modulate biological activity and improve pharmacokinetic profiles. The presence of the propargyl group further extends its utility, allowing for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-4-(Trifluoromethyl)phenylprop-2-yn-1-one, making it more accessible for academic and industrial research. For instance, palladium-catalyzed coupling reactions have been optimized to introduce the trifluoromethyl group with high regioselectivity, while transition-metal-catalyzed alkyne transformations have facilitated the installation of the propargyl moiety. These developments underscore the compound’s significance in modern synthetic organic chemistry.

The pharmacological potential of 1-4-(Trifluoromethyl)phenylprop-2-yn-1-one has been explored in various contexts. Its structural motif is reminiscent of known bioactive agents, suggesting possible interactions with biological targets such as enzymes and receptors. Preliminary studies indicate that derivatives of this compound may exhibit inhibitory activity against certain therapeutic targets, making it a valuable scaffold for drug discovery programs. The trifluoromethyl group’s electron-withdrawing nature can influence electronic properties, affecting binding affinity and metabolic stability—key factors in drug efficacy and safety.

Moreover, the compound’s unique reactivity allows for further derivatization into more complex molecules. For example, the propargyl alkyne can be selectively functionalized using metal-catalyzed reactions to introduce additional pharmacophoric elements. This flexibility makes 1-4-(Trifluoromethyl)phenylprop-2-yn-1-one a versatile building block for designing novel therapeutics targeting various diseases. Researchers have leveraged its structural features to develop analogs with enhanced binding affinity or altered selectivity profiles.

In the context of medicinal chemistry innovation, the synthesis and application of fluorinated aromatic compounds like 1-4-(Trifluoromethyl)phenylprop-2-yn-1-one align with global trends toward sustainable and efficient drug development. The ability to fine-tune molecular properties through strategic substitution provides chemists with powerful tools to optimize lead compounds. As computational methods advance, virtual screening techniques are increasingly employed to identify promising derivatives of this scaffold, accelerating the discovery process.

The role of computational chemistry in studying 1-4-(Trifluoromethyl)phenylprop-2-yn-1-one cannot be overstated. Molecular modeling studies have provided insights into its interactions with biological targets, helping to rationalize structure-function relationships. These simulations guide experimental efforts by predicting binding modes and energetics, thereby reducing trial-and-error approaches in drug design. Such interdisciplinary approaches are essential for maximizing the therapeutic potential of this compound.

Future directions in research may focus on exploring new synthetic routes to enhance scalability and cost-effectiveness while maintaining high purity standards. Additionally, investigating its behavior under various reaction conditions could uncover novel transformations that expand its synthetic utility. Collaborative efforts between academia and industry are likely to drive innovation further by combining expertise in organic synthesis with cutting-edge pharmacological screening.

In conclusion,1-4-(Trifluoromethyl)phenylprop-2-yn-1-one (CAS No. 704889-22-5) stands as a compelling example of how structural complexity can be leveraged to develop bioactive molecules with significant therapeutic promise. Its unique combination of features—such as the electron-withdrawing trifluoromethyl group and reactive propargyl functionality—makes it an invaluable asset in chemical biology research. As methodologies continue to evolve，this compound will undoubtedly play a pivotal role in shaping future advancements in drug discovery。